N-Ethyl-N-phenyl-1,3,4-thiadiazole-2,5-diamine

• IUPAC Name: 2-N-ethyl-2-N-phenyl-1,3,4-thiadiazole-2,5-diamine
• InChI: InChI=1S/C10H12N4S/c1-2-14(8-6-4-3-5-7-8)10-13-12-9(11)15-10/h3-7H,2H2,1H3,(H2,11,12)
• InChI Key: ZWAIPLQBOOHEMM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C2=NN=C(S2)N
• Molecular Formula: C10H12N4S
• Molecular Weight: 220.30 g/mol

Description

“N-Ethyl-N-phenyl-1,3,4-thiadiazole-2,5-diamine” is a derivative of 1,3,4-thiadiazole. Thiadiazoles are nitrogen-sulfur containing heterocycles with extensive application as structural units of biologically active molecules and are useful intermediates in medicinal chemistry. They have been found to exhibit various biological activities due to the presence of N–C–S– moiety.

Synthesis Analysis

1,3,4-Thiadiazole molecules were synthesized by the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The structures’ geometry and physiochemical properties of 1,3,4-thiadiazole molecules were investigated using DFT calculations (b3lyp/6-311++G (d,p)).

Chemical Reactions Analysis

The targeted 1,3,4-thiadiazolyl derivatives were prepared by the reaction of 2- [1- [5-methyl-1- (4-nitrophenyl)-1 H -pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” were characterized with UV, FT-IR, 13 C-NMR, and 1 H-NMR methods.

Scientific Research Applications

Synthesis and Biological Activity

• Plant Growth Regulation : N-substituted phenylureas derivatives, which are chemically related to N-Ethyl-N-phenyl-1,3,4-thiadiazole-2,5-diamine, have shown promising results as plant growth regulators (Song Xin-jian, Gong Xian-sheng, W. Sheng, 2006).

Pharmacological Evaluation

• Anticancer Agents : Compounds incorporating 1,3,4-thiadiazole and thiazole moieties have shown potent anticancer activities, particularly against hepatocellular carcinoma cell lines (S. M. Gomha et al., 2017).
• Glutaminase Inhibition : Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, which are structurally related to this compound, have been evaluated as inhibitors of kidney-type glutaminase and have shown potential in inhibiting the growth of lymphoma cells (K. Shukla et al., 2012).
• Antihypertensive Activity : Some derivatives of 1,3,4-thiadiazole have been synthesized and shown to have antihypertensive effects due to their vasodilator activity (S. Turner et al., 1988).

Anti-inflammatory and Analgesic Agents

• Novel Derivatives : Novel substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles have been designed and synthesized as anti-inflammatory and analgesic agents, showing significant activities (Anas M H Shkair et al., 2016).

Antimicrobial Activity

• Antimicrobial Potency : New series of 1,3,4-thiadiazoles incorporated with thiazole moiety have been prepared and their antimicrobial activities have been screened, showing high potency against various strains (T. Farghaly et al., 2015).

Mechanism of Action

Target of Action

N-Ethyl-N-phenyl-1,3,4-thiadiazole-2,5-diamine is a derivative of the 1,3,4-thiadiazole class of compounds . The primary targets of these compounds are often associated with various biological activities, including antimicrobial, antifungal, and antitumor properties . .

Mode of Action

The mode of action of 1,3,4-thiadiazole derivatives often involves interactions with their targets that lead to changes in cellular processes . For instance, some 1,3,4-thiadiazole derivatives have been found to inhibit copper corrosion . .

Biochemical Pathways

1,3,4-thiadiazole derivatives can affect various biochemical pathways. For example, some derivatives have been found to exhibit antibacterial activity, suggesting they may interfere with bacterial metabolic pathways . .

Result of Action

The result of the action of 1,3,4-thiadiazole derivatives can vary based on their specific targets and mode of action. Some derivatives have been found to exhibit antibacterial activity , suggesting they may lead to the death of bacterial cells.

Biochemical Analysis

Biochemical Properties

N-Ethyl-N-phenyl-1,3,4-thiadiazole-2,5-diamine plays a crucial role in biochemical reactions, particularly in its interactions with enzymes and proteins. This compound has been shown to exhibit antimicrobial activity by interacting with bacterial enzymes, disrupting their normal function . For instance, it can inhibit the activity of enzymes involved in bacterial cell wall synthesis, leading to cell lysis and death. Additionally, this compound interacts with proteins involved in cellular signaling pathways, modulating their activity and affecting cellular responses .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cells, this compound has demonstrated cytotoxic effects by inducing apoptosis and inhibiting cell proliferation . It influences cell signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway, leading to altered gene expression and reduced cell survival . Furthermore, this compound affects cellular metabolism by inhibiting key metabolic enzymes, thereby reducing the energy supply required for cell growth and division .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific sites on enzymes and proteins, altering their conformation and activity . This binding can result in enzyme inhibition or activation, depending on the target. For example, the compound can inhibit the activity of kinases involved in cell signaling, leading to reduced phosphorylation of downstream targets and altered cellular responses . Additionally, this compound can modulate gene expression by interacting with transcription factors and influencing their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, maintaining its activity over extended periods . It can undergo degradation when exposed to extreme pH or high temperatures, leading to reduced efficacy . Long-term studies have shown that continuous exposure to this compound can result in adaptive cellular responses, such as upregulation of detoxifying enzymes and efflux pumps .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits therapeutic effects, such as antimicrobial and anticancer activities, without significant toxicity . At higher doses, it can cause adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where a certain dosage is required to achieve the desired therapeutic outcome, and exceeding this threshold can lead to toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, which convert it into various metabolites . These metabolites can then be further processed by phase II enzymes, such as glucuronosyltransferases, leading to their excretion . The compound can also affect metabolic flux by inhibiting key enzymes in metabolic pathways, resulting in altered levels of metabolites .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . It can be actively transported across cell membranes by efflux pumps, influencing its intracellular concentration . The compound can also bind to plasma proteins, affecting its distribution and bioavailability . These interactions play a crucial role in determining the localization and accumulation of this compound within different tissues .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific cellular compartments through targeting signals and post-translational modifications . For example, it can be localized to the nucleus, where it interacts with transcription factors and influences gene expression . Additionally, this compound can accumulate in the mitochondria, affecting mitochondrial function and energy production .